![molecular formula C15H21N3O2S3 B2770434 5-(1,2-dithiolan-3-yl)-N-(4-oxo-5,6,7,8-tetrahydro-4H-thiazolo[5,4-c]azepin-2-yl)pentanamide CAS No. 1797698-67-9](/img/structure/B2770434.png)
5-(1,2-dithiolan-3-yl)-N-(4-oxo-5,6,7,8-tetrahydro-4H-thiazolo[5,4-c]azepin-2-yl)pentanamide
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Description
5-(1,2-dithiolan-3-yl)-N-(4-oxo-5,6,7,8-tetrahydro-4H-thiazolo[5,4-c]azepin-2-yl)pentanamide is a useful research compound. Its molecular formula is C15H21N3O2S3 and its molecular weight is 371.53. The purity is usually 95%.
BenchChem offers high-quality 5-(1,2-dithiolan-3-yl)-N-(4-oxo-5,6,7,8-tetrahydro-4H-thiazolo[5,4-c]azepin-2-yl)pentanamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-(1,2-dithiolan-3-yl)-N-(4-oxo-5,6,7,8-tetrahydro-4H-thiazolo[5,4-c]azepin-2-yl)pentanamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Anti-Inflammatory and Skin Disease Treatments
Thiazolidinedione derivatives of alpha-lipoic acid, including compounds related to 5-(1,2-dithiolan-3-yl)-N-(4-oxo-5,6,7,8-tetrahydro-4H-thiazolo[5,4-c]azepin-2-yl)pentanamide, have shown potent activation of peroxisome proliferator-activated receptor gamma (PPARgamma). These compounds demonstrated significant anti-inflammatory effects and potential efficacy in treating inflammatory skin conditions such as contact dermatitis, atopic dermatitis, and psoriasis through both oral and topical administration. This suggests a promising approach for the development of treatments for inflammatory skin diseases (Venkatraman et al., 2004).
Synthesis of Heterocyclic Compounds
The chemical structure of 5-(1,2-dithiolan-3-yl)-N-(4-oxo-5,6,7,8-tetrahydro-4H-thiazolo[5,4-c]azepin-2-yl)pentanamide allows for its use in the synthesis of various heterocyclic compounds, including monocyclic and condensed 5-aminothiazoles. These compounds have been prepared in moderate to good yields from simple diamides, showcasing the versatility of the method for generating a wide range of heterocyclic compounds, potentially useful in various pharmaceutical applications (Uchikawa et al., 1994).
Corrosion Inhibition
Research has demonstrated the efficacy of a thioctic acid (TA) conjugate, similar in structure to 5-(1,2-dithiolan-3-yl)-N-(4-oxo-5,6,7,8-tetrahydro-4H-thiazolo[5,4-c]azepin-2-yl)pentanamide, as a green corrosion inhibitor for carbon steel in specific environmental conditions. This novel scaffold provides a promising approach to protecting industrial materials against corrosion, highlighting the potential of such compounds in materials science and engineering (Ramakrishnan et al., 2019).
properties
IUPAC Name |
5-(dithiolan-3-yl)-N-(4-oxo-5,6,7,8-tetrahydro-[1,3]thiazolo[5,4-c]azepin-2-yl)pentanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H21N3O2S3/c19-12(6-2-1-4-10-7-9-21-23-10)18-15-17-11-5-3-8-16-14(20)13(11)22-15/h10H,1-9H2,(H,16,20)(H,17,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DJTJPVMVDPMVGP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=C(C(=O)NC1)SC(=N2)NC(=O)CCCCC3CCSS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H21N3O2S3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
371.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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